Methyl 4-[(N-Methylmethanesulfonamido)methyl]benzoate

• Molecular Formula: C11H15NO4S
• Molecular Weight: 257.31 g/mol
• IUPAC Name: methyl 4-[[methyl(methylsulfonyl)amino]methyl]benzoate
• InChI: InChI=1S/C11H15NO4S/c1-12(17(3,14)15)8-9-4-6-10(7-5-9)11(13)16-2/h4-7H,8H2,1-3H3
• InChI Key: XSBWLCWIHWLFPV-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)C(=O)OC)S(=O)(=O)C

Description

Methyl 4-[(N-Methylmethanesulfonamido)methyl]benzoate is a useful research compound. Its molecular formula is C11H15NO4S and its molecular weight is 257.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of methyl 4-[(methanesulfonamido)methyl]benzoate (5 g, 20.6 mmol) in MeOH (100 mL) at rt was added K2CO3 (2.9 g, 21 mmol). Methyl iodide (7 ml, 16 g, 112 mmol) was added and the mixture stirred overnight. The reaction was filtered and the solid washed with CHCl3/MeOH. The combined filtrates were evaporated and the residue was purified by flash chromatographyon eluting with 0-5% MeOH/CHCl3. The title compound was isolated as a white solid (4.9 g, 94%): 1H (CDCl3): d 8 .08 (d, 2H); 7.48 (d,2H); 4.41 (s, 1H); 3.97 (s, 3H); 3.91 (s, 3H); 2.83 (s, 3H).

Synthesis routes and methods II

Procedure details